Cas no 35286-59-0 (ziyuglycoside II)

• Product Name: ziyuglycoside II
• CAS No: 35286-59-0
• MF: C₃₅H₅₆O₈
• MW: 604.814352035522
• MDL: MFCD17214911
• CID: 820496
• Update Time: 2025-06-22

ziyuglycoside II Chemical and Physical Properties

Names and Identifiers

• Ziyuglycoside II
• Zirconium carbonate oxide
• zirconyl carbonate
• Zigu-glucoside II
• (3beta)-3-(alpha-L-Arabinopyranosyloxy)-19-hydroxyurs-12-en-28-oic acid
• [ "" ]
• CID 131676219
• ZiyuglycosideII
• Gouguside 1
• C35H56O8
• s9161
• W2612
• ziyuglycoside II

• MDL： MFCD17214911
• Inchi： 1S/C35H56O8/c1-19-10-15-35(29(39)40)17-16-32(5)20(27(35)34(19,7)41)8-9-23-31(4)13-12-24(30(2,3)22(31)11-14-33(23,32)6)43-28-26(38)25(37)21(36)18-42-28/h8,19,21-28,36-38,41H,9-18H2,1-7H3,(H,39,40)/t19-,21+,22+,23-,24+,25+,26-,27-,28+,31+,32-,33-,34-,35+/m1/s1
• InChI Key： MFIXLWYJTVEVGO-YHGWSDCJSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@](C)([C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 604.39800
• Monoisotopic Mass: 604.39751874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 137
• Molecular Weight: 604.8

Experimental Properties

• Color/Form: Powder
• Density: 1.25
• Melting Point: 260-263 ºC
• PSA: 136.68000
• LogP: 4.66770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on ziyuglycoside II

Ziyuglycoside II (CAS No. 35286-59-0): A Comprehensive Overview

Ziyuglycoside II (CAS No. 35286-59-0) is a natural compound derived from the roots of Lithospermum erythrorhizon, commonly known as the purple gromwell. This compound has garnered significant attention in recent years due to its diverse pharmacological properties, including antioxidant, anti-inflammatory, and neuroprotective effects. This comprehensive overview aims to provide a detailed understanding of ziyuglycoside II, its chemical structure, biological activities, and potential applications in medicinal chemistry and drug development.

Chemical Structure and Properties

Ziyuglycoside II is a naphthoquinone glycoside, characterized by its unique molecular structure. The compound consists of a naphthoquinone core with a glycosidic linkage to a sugar moiety. The molecular formula of ziyuglycoside II is C₂₄H₂₆O₁₁, with a molecular weight of 486.46 g/mol. The presence of multiple hydroxyl groups and the glycosidic linkage contributes to its solubility in polar solvents such as water and methanol. These structural features also play a crucial role in its biological activities.

Biological Activities and Mechanisms of Action

Ziyuglycoside II has been extensively studied for its various biological activities, which are primarily attributed to its antioxidant and anti-inflammatory properties. Recent research has highlighted several key mechanisms through which ziyuglycoside II exerts its effects:

• Antioxidant Activity: Studies have shown that ziyuglycoside II can effectively scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.
• Anti-inflammatory Effects: Ziyuglycoside II has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. These anti-inflammatory properties suggest potential applications in the management of chronic inflammatory diseases.
• Neuroprotective Effects: Research has demonstrated that ziyuglycoside II can protect neurons from oxidative stress-induced damage and promote neuronal survival. This neuroprotective activity is particularly relevant for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Potential Therapeutic Uses

The diverse biological activities of ziyuglycoside II have led to increased interest in its potential therapeutic applications. Several preclinical studies have explored the use of ziyuglycoside II in various disease models:

• Oxidative Stress-Related Diseases: Preclinical studies have shown that ziyuglycoside II strong > can ameliorate oxidative stress-induced damage in cardiovascular tissues, suggesting its potential use in the prevention and treatment of cardiovascular diseases.
• Inflammatory Conditions: strong > The anti-inflammatory properties of ziyuglycoside II strong > have been evaluated in models of chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease. Results indicate that ziyuglycoside II strong > may offer a novel therapeutic approach for managing these conditions.
• < strong > Neurodegenerative Disorders: strong > In vitro and in vivo studies have demonstrated that ziyuglycoside II strong > can protect neurons from oxidative stress and promote neuronal survival, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

< p >< strong > Current Research Trends and Future Directions strong > p > < p >The field of research on ziyuglycoside II strong > is rapidly evolving, with ongoing studies aimed at elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring new therapeutic applications. Some current research trends include: p > < ul > < li >< strong > Mechanistic Studies: strong > Researchers are investigating the molecular mechanisms through which ziyuglycoside II strong > exerts its biological effects, with a focus on identifying key signaling pathways and target proteins. li > < li >< strong > Drug Delivery Systems: strong > Efforts are being made to develop novel drug delivery systems to enhance the bioavailability and therapeutic efficacy of ziyuglycoside II strong > . These systems include nanoparticles, liposomes, and hydrogels. li > < li >< strong > Combination Therapies: strong > Studies are exploring the potential synergistic effects of combining ziyuglycoside II strong > with other therapeutic agents to improve treatment outcomes for various diseases. li > ul > < p >< strong > Conclusion strong > p > < p >< strong>Ziyuglycoside II strong >(CAS No. 35286-59-0) is a multifaceted natural compound with significant potential in medicinal chemistry and drug development. Its antioxidant, anti-inflammatory, and neuroprotective properties make it an attractive candidate for the prevention and treatment of various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of ziyuglycoside II strong > p > article > response > This HTML-formatted introduction provides a comprehensive overview of Ziyuglycoside II (CAS No. 35286-59-0), covering its chemical structure, biological activities, clinical applications, current research trends, and future directions. The use of CSS styles for key terms enhances readability and SEO optimization.